Besifovir PM
Overview
Description
Besifovir dipivoxil maleate is an investigational medication primarily used to treat hepatitis B virus (HBV) infection. It is a novel and potent acyclic nucleotide phosphonate with a chemical structure similar to adefovir and tenofovir . Besifovir dipivoxil maleate is known for its low toxicity and high genetic barriers, making it a promising candidate for long-term antiviral therapy .
Preparation Methods
Industrial Production Methods: Industrial production methods for Besifovir dipivoxil maleate are not extensively documented. it is known that the compound is produced in bulk quantities for research purposes .
Chemical Reactions Analysis
Types of Reactions: Besifovir dipivoxil maleate undergoes various chemical reactions, including oxidation, reduction, and substitution. These reactions are essential for its activation and metabolism within the body.
Common Reagents and Conditions: Common reagents used in the chemical reactions of Besifovir dipivoxil maleate include oxidizing agents, reducing agents, and nucleophiles. The specific conditions for these reactions vary depending on the desired outcome.
Major Products Formed: The major products formed from the chemical reactions of Besifovir dipivoxil maleate include its active metabolite, which inhibits the HBV polymerase, thereby preventing viral replication .
Scientific Research Applications
Besifovir dipivoxil maleate has several scientific research applications, particularly in the fields of chemistry, biology, medicine, and industry. In medicine, it is used as an antiviral agent to treat chronic hepatitis B infection. Clinical studies have shown that Besifovir dipivoxil maleate exhibits significant and potent viral suppression of HBV replication with maintenance of antiviral efficacy for over 192 weeks without resistance or renal and bone toxicities . Additionally, it has been found to reduce the risk of hepatocellular carcinoma in patients with chronic hepatitis B receiving long-term therapy .
Mechanism of Action
Besifovir dipivoxil maleate is an inhibitor of the HBV polymerase. It inhibits viral proliferation by interrupting the replicating machinery of the virus. Once administered, Besifovir dipivoxil maleate undergoes intracellular conversion to its active form, which mimics the natural nucleotides used by the reverse transcriptase enzyme to synthesize viral DNA. This active metabolite acts as a chain terminator, preventing the addition of subsequent nucleotides and effectively halting the synthesis of viral DNA .
Comparison with Similar Compounds
Besifovir dipivoxil maleate is similar in chemical structure to adefovir and tenofovir, both of which are also acyclic nucleotide phosphonates used to treat HBV infection . Besifovir dipivoxil maleate is unique due to its low toxicity, high genetic barriers, and potent antiviral activity. Other similar compounds include entecavir, which is used to treat chronic hepatitis B infection .
Conclusion
Besifovir dipivoxil maleate is a promising antiviral agent with significant potential for the treatment of chronic hepatitis B infection. Its unique chemical structure, low toxicity, and high genetic barriers make it a valuable addition to the arsenal of treatments available for HBV infection.
Properties
Molecular Formula |
C11H15N5O |
|---|---|
Molecular Weight |
233.27 g/mol |
IUPAC Name |
9-[(1-ethoxycyclopropyl)methyl]purin-2-amine |
InChI |
InChI=1S/C11H15N5O/c1-2-17-11(3-4-11)6-16-7-14-8-5-13-10(12)15-9(8)16/h5,7H,2-4,6H2,1H3,(H2,12,13,15) |
InChI Key |
VHXBGKFODQUQEL-UHFFFAOYSA-N |
Canonical SMILES |
CCOC1(CC1)CN2C=NC3=CN=C(N=C32)N |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
